Cas no 1261954-17-9 (4-(4-Cyanophenyl)-3-methoxybenzoic acid)

• Product Name: 4-(4-Cyanophenyl)-3-methoxybenzoic acid
• CAS No: 1261954-17-9
• MF: C₁₅H₁₁NO₃
• MW: 253.252743959427
• MDL: MFCD18319156
• CID: 2765774
• PubChem ID: 53225086
• Update Time: 2025-07-22

4-(4-Cyanophenyl)-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261954-17-9
• 4'-Cyano-2-methoxy[1,1'-biphenyl]-4-carboxylic acid
• 4-(4-Cyanophenyl)-3-methoxybenzoic acid, 95%
• DTXSID10688818
• MFCD18319156
• 4-(4-CYANOPHENYL)-3-METHOXYBENZOIC ACID
• 4-(4-Cyanophenyl)-3-methoxybenzoic acid

• MDL： MFCD18319156
• Inchi： 1S/C15H11NO3/c1-19-14-8-12(15(17)18)6-7-13(14)11-4-2-10(9-16)3-5-11/h2-8H,1H3,(H,17,18)
• InChI Key： UZOJNJBEKITDJX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=CC=1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 253.07389321Da
• Monoisotopic Mass: 253.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.3Ų

Additional information on 4-(4-Cyanophenyl)-3-methoxybenzoic acid

4-(4-Cyanophenyl)-3-methoxybenzoic acid (CAS No. 1261954-17-9): An Overview of Its Structure, Properties, and Applications

4-(4-Cyanophenyl)-3-methoxybenzoic acid (CAS No. 1261954-17-9) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its aromatic backbone and functional groups, which confer it with a range of chemical and biological properties. In this comprehensive overview, we will delve into the structure, synthesis, properties, and potential applications of 4-(4-Cyanophenyl)-3-methoxybenzoic acid.

Molecular Structure and Synthesis

The molecular formula of 4-(4-Cyanophenyl)-3-methoxybenzoic acid is C₁₅H₁₁NO₃, and its molecular weight is approximately 253.25 g/mol. The compound features a benzene ring substituted with a methoxy group at the 3-position and a carboxylic acid group at the 4-position. Additionally, it contains a cyano-substituted phenyl group attached to the 4-position of the carboxylic acid moiety. This unique arrangement of functional groups imparts specific chemical reactivity and biological activity to the molecule.

The synthesis of 4-(4-Cyanophenyl)-3-methoxybenzoic acid can be achieved through various methods, including Suzuki coupling reactions and Friedel-Crafts acylation. One common synthetic route involves the reaction of 3-methoxybenzoyl chloride with 4-cyanophenylboronic acid in the presence of a palladium catalyst. This method provides high yields and good purity, making it suitable for both laboratory-scale synthesis and industrial production.

Physical and Chemical Properties

4-(4-Cyanophenyl)-3-methoxybenzoic acid is a white to off-white solid with a melting point ranging from 180 to 185°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound's solubility characteristics make it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The presence of the carboxylic acid group in 4-(4-Cyanophenyl)-3-methoxybenzoic acid confers it with acidic properties, allowing it to form salts with metal ions or organic bases. The cyano group contributes to the compound's electronic properties, enhancing its ability to participate in various chemical reactions such as nucleophilic addition and electrophilic substitution.

Biological Activity and Applications

4-(4-Cyanophenyl)-3-methoxybenzoic acid has been extensively studied for its potential biological activities. Recent research has highlighted its anti-inflammatory properties, which are attributed to its ability to inhibit pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-(4-Cyanophenyl)-3-methoxybenzoic acid has shown promise as an antiproliferative agent. Studies have demonstrated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism underlying these effects is thought to involve the modulation of signaling pathways such as p53 and MAPK.

The compound's ability to modulate cellular processes has also led to its exploration as a potential therapeutic agent for neurodegenerative diseases. Research has shown that 4-(4-Cyanophenyl)-3-methoxybenzoic acid can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

Clinical Trials and Future Directions

The promising preclinical results for 4-(4-Cyanophenyl)-3-methoxybenzoic acid have paved the way for further investigation in clinical settings. Several Phase I clinical trials are currently underway to evaluate the safety and tolerability of the compound in humans. These trials aim to establish optimal dosing regimens and identify any potential side effects or adverse reactions.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 4-(4-Cyanophenyl)-3-methoxybenzoic acid. Efforts are being made to enhance its bioavailability through prodrug strategies or formulation development. Additionally, structure-activity relationship (SAR) studies are being conducted to identify structural modifications that could improve its potency or selectivity for specific targets.

Safety Considerations

Safety is a critical consideration in the development of any new therapeutic agent. Preclinical toxicology studies have indicated that 4-(4-Cyanophenyl)-3-methoxybenzoic acid exhibits low toxicity at therapeutic concentrations. However, as with any chemical compound, proper handling precautions should be observed during laboratory use or industrial production.

To ensure safe use, researchers should adhere to standard laboratory safety protocols, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, appropriate storage conditions should be maintained to prevent degradation or contamination of the compound.

Conclusion

4-(4-Cyanophenyl)-3-methoxybenzoic acid (CAS No. 1261954-17-9) is a multifaceted organic compound with a unique molecular structure that offers a range of chemical and biological properties. Its anti-inflammatory, antiproliferative, and neuroprotective activities make it an attractive candidate for further research and potential therapeutic applications. As clinical trials progress and more data become available, it is anticipated that this compound will continue to play a significant role in advancing our understanding of disease mechanisms and developing novel treatments.